Cas no 280-33-1 (Bicyclo[2.2.2]octane)

Bicyclo[2.2.2]octane structure
Bicyclo[2.2.2]octane structure
Product Name:Bicyclo[2.2.2]octane
CAS No:280-33-1
MF:C8H14
MW:110.196762561798
CID:272515
PubChem ID:9235
Update Time:2025-04-19

Bicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]octane
    • 1,4-Endoethylenecyclohexane
    • Bicyclo<2.2.2>octan
    • GPRLTFBKWDERLU-UHFFFAOYSA-N
    • AKOS006275767
    • BICYCLO(2.2.2)OCTANE
    • InChI=1/C8H14/c1-2-8-5-3-7(1)4-6-8/h7-8H,1-6H
    • Cyclohexane, 1,4-endo-(1,2-ethanediyl)-
    • 280-33-1
    • DTXSID40182278
    • FT-0693093
    • Inchi： 1S/C8H14/c1-2-8-5-3-7(1)4-6-8/h7-8H,1-6H2
    • InChI Key： GPRLTFBKWDERLU-UHFFFAOYSA-N
    • SMILES： C12CCC(CC1)CC2

Computed Properties

  • Exact Mass: 110.11000
  • Monoisotopic Mass: 110.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 55
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.7959 (estimate)
  • Melting Point: 169.85°C
  • Boiling Point: 141.55°C (rough estimate)
  • Refractive Index: 1.4710 (estimate)
  • PSA: 0.00000
  • LogP: 2.58660

Bicyclo[2.2.2]octane Customs Data

  • HS CODE：2902199090
  • Customs Data：

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Bicyclo[2.2.2]octane Production Method

Production Method 1

2534-78-3 2534-78-3
280-33-1 280-33-1
931-64-6 931-64-6
Reaction Conditions
1.1 Reagents: Sodium Solvents: tert-Butanol ,  Tetrahydrofuran ;  48 h, reflux
Reference
Reactions of carbethoxycarbene with carbon-halogen bonds. Polar addition of deuterium bromide to bicyclo[2.2.2]-octene
Brockway, Nolan M., 1970, , ,

Bicyclo[2.2.2]octane Raw materials

Bicyclo[2.2.2]octane Preparation Products

Bicyclo[2.2.2]octane Related Literature

280-33-1 (Bicyclo[2.2.2]octane) Related Products

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent